Cas no 118-97-8 (4-Chloro-3,5-dinitrobenzoic acid)

4-Chloro-3,5-dinitrobenzoic acid structure

118-97-8 structure

Product Name:4-Chloro-3,5-dinitrobenzoic acid

CAS No:118-97-8

Molecular Formula:C₇H₃ClN₂O₆

Molecular Weight:246.5615

MDL:MFCD00007080

CID:35896

PubChem ID:87565703

4-Chloro-3,5-dinitrobenzoic acid Properties

Names and Identifiers

- 3,5-Dinitro-4-chlorobenzoic acid
- 4-C-3,5-DNBA
- 4-Chloro-3,5-dinitrobenzoic Acid
- 4-Chloro-3.5-dinitrobenzoicacid
- 4-Chloro-3
- AKOS 212-81
- TIMTEC-BB SBB003176
- RARECHEM AL BO 0221
- 4-chloro-3,5-dinitrobenzoate
- 4-chloro-3,5-dinitro-benzoicaci
- 005300
- CBI-BB ZERO
- CBI-BB ZERO/005300
- LABOTEST-BB LT00117948
- Benzoic acid, 4-chloro-3,5-dinitro-
- Benzoicacid, 4-chloro-3,5-dinitro-
- PCTFIHOVQYYAMH-UHFFFAOYSA-N
- 4-chloro-3,5-dinitro-benzoic acid
- NSC76583
- PubChem22980
- KSC180K5T
- 4-Chloro-3,5-dinitrobenzoicacid
- ZERO/005300
- 3,5-dinitro-4-chloro-benzoic acid
- A920164
- EINECS 204-290-1
- 118-97-8
- NSC 76583
- AC-10262
- D78268
- 4-CHLORO-3,5-DINITROBENZOIC ACID
- 3,5-Dinitro-4-chlorobenzoicacid
- 4-Chloro-3,5-dinitrobenzoic acid, 97%
- FT-0618057
- MFCD00007080
- AKOS000276884
- NS00021550
- GS-3177
- DTXSID2059481
- W-108528
- InChI=1/C7H3ClN2O6/c8-6-4(9(13)14)1-3(7(11)12)2-5(6)10(15)16/h1-2H,(H,11,12
- NSC-76583
- 469845UZF8
- AM20050210
- 4-Chloro-3,5-dinitrobenzoate
- SCHEMBL3146159
- 4-Chloro-3,5-dinitrobenzoic acid,99%
- STK400545
- +Expand
- MDL： MFCD00007080
- InChIKey： PCTFIHOVQYYAMH-UHFFFAOYSA-N
- Inchi： 1S/C7H3ClN2O6/c8-6-4(9(13)14)1-3(7(11)12)2-5(6)10(15)16/h1-2H,(H,11,12)
- SMILES： ClC1=C(C([H])=C(C(=O)O[H])C([H])=C1[N+](=O)[O-])[N+](=O)[O-]
- BRN： 668253

Computed Properties

Exact Mass: 245.96800
Hydrogen Bond Donor Count: 1
Hydrogen Bond Acceptor Count: 6
Rotatable Bond Count: 1
Monoisotopic Mass: 245.968
Heavy Atom Count: 16
Complexity: 300
Isotope Atom Count: 0
Defined Atom Stereocenter Count: 0
Undefined Atom Stereocenter Count : 0
Defined Bond Stereocenter Count: 0
Undefined Bond Stereocenter Count: 0
Covalently-Bonded Unit Count: 1
XLogP3: 2.5
Surface Charge: 0
Topological Polar Surface Area: 129

Experimental Properties

LogP: 2.90100
PSA: 128.94000
Refractive Index: 1.6500 (estimate)
Boiling Point: 315°C
Melting Point: 160.0 to 163.0 deg-C
Vapor Pressure: 0.0±1.1 mmHg at 25°C
Flash Point: 186°C
FEMA: 3548
Color/Form: Yellow crystals.
Solubility: Not determined
Density: 1.9543 (rough estimate)

4-Chloro-3,5-dinitrobenzoic acid Price

Enterprise	No.	Product Name	Cas No.	Purity	Specification	Price	Update Time
1PlusChem	1P0078FA-5g	Benzoicacid, 4-chloro-3,5-dinitro-	118-97-8	>98%(HPLC)	5g	$31.00
A2B Chem LLC	AD36710-1g	4-Chloro-3,5-dinitrobenzoic acid	118-97-8	97%	1g	$9.00
Aaron	AR0078NM-25g	Benzoicacid, 4-chloro-3,5-dinitro-	118-97-8	98%	25g	$8.00
abcr	AB114730-25 g	4-Chloro-3,5-dinitrobenzoic acid, 95%; .	118-97-8	95%	25 g	€81.90	2023-07-20
Apollo Scientific	OR18359-50g	4-Chloro-3,5-dinitrobenzoic acid	118-97-8		50g	￡15.00	2022-04-29
Chemenu	CM344468-100g	4-Chloro-3,5-dinitrobenzoic acid	118-97-8	95%+	100g	$58	2022-06-14
Enamine	EN300-321485-1.0g	4-chloro-3,5-dinitrobenzoic acid	118-97-8		1.0g	$574.0
eNovation Chemicals LLC	K40575-25g	3,5-Dinitro-4-chlorobenzoic acid	118-97-8	97%	25g	$200	2022-09-09
Fluorochem	077706-25g	3,5-Dinitro-4-chlorobenzoic acid	118-97-8	95%	25g	￡10.00	2022-03-01
Matrix Scientific	073992-10g	3,5-Dinitro-4-chlorobenzoic acid, 95+%	118-97-8	95+%	10g	$15.00	2023-09-10

4-Chloro-3,5-dinitrobenzoic acid Suppliers

TAIXING JOXIN BIO-TEC CO.,LTD.

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Jiangsu Raien Environmental Protection Technology Co., Ltd

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JiangSu 01 Industrial Co., Ltd.

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TIAN MEN HENG CHANG HUA GONG Co., Ltd.

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SHANG HAI TENG ZHUN Biotechnology Co., Ltd.

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SHANG HAI YUAN YE Biotechnology Co., Ltd.

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(CAS:118-97-8)

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Email:2881489226@qq.com

4-Chloro-3,5-dinitrobenzoic acid Related Literature

1. 678. The S N mechanism in aromatic compounds. Part II

Joseph Miller N mechanism in aromatic compounds. Part II. Joseph Miller J. Chem. Soc. 1952 3550
2. The effects of zwitterionic surfactant systems upon aromatic nucleophilic substitution

Antonio Cipiciani,Stefania Primieri J. Chem. Soc. Perkin Trans. 2 1990 1365
3. 307. The phenazine series. Part VIII. The constitution of the pigment of Chromobacterium iodinum

G. R. Clemo,A. F. Daglish J. Chem. Soc. 1950 1481
4. Degradation of nitroaromatic compounds by the UV–H2O2 process using polychromatic radiation sources

Fernando S. García Einschlag,Luciano Carlos,Alberto L. Capparelli,André M. Braun,Esther Oliveros Photochem. Photobiol. Sci. 2002 1 520
5. Organic chemistry

J. Chem. Soc. Abstr. 1909 96 A449
6. An exchange interaction of the antiferromagnetic nature in benzoate bridged Mn(ii) chains

Romana Mi?ová,Cyril Rajnák,Ján Titi?,Ján Monco?,?ubor Dlháň,Michal Zalibera,Roman Bo?a New J. Chem. 2022 46 22686
7. 544. The synthesis of thyroxine and related substances. Part VIII. The preparation of some halogeno- and nitro-diphenyl ethers

J. C. Clayton,G. F. H. Green,B. A. Hems J. Chem. Soc. 1951 2467
8. S 43. The synthesis of thyroxine and related substances. Part II. The preparation of dinitrodiphenyl ethers

E. T. Borrows,J. C. Clayton,B. A. Hems,A. G. Long J. Chem. Soc. 1949 S190
9. 300. The S N mechanism in aromatic compounds. Part IV.

Joseph Miller,Vincent A. Williams N mechanism in aromatic compounds. Part IV.. Joseph Miller Vincent A. Williams J. Chem. Soc. 1953 1475
10. The role of mechanochemistry and supramolecular design in the development of pharmaceutical materials

Amit Delori,Tomislav Fri??i?,William Jones CrystEngComm 2012 14 2350

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